Cas no 1361652-77-8 (2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine)

• Product Name: 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine
• CAS No: 1361652-77-8
• MF: C₁₁H₅Cl₄N
• MW: 292.976098775864
• CID: 4925939
• Update Time: 2025-11-06

2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl4N/c12-6-2-1-3-7(13)9(6)10-8(14)4-5-16-11(10)15/h1-5H
• InChI Key： FHOOXODEKFMYCF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 228
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine

Introduction to 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine (CAS No. 1361652-77-8)

2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine (CAS No. 1361652-77-8) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agricultural industries. This compound is characterized by its dichloropyridine core and the presence of a dichlorophenyl substituent, which contribute to its distinct properties and reactivity.

The chemical structure of 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine consists of a pyridine ring with chlorine atoms at the 2 and 4 positions, and a dichlorophenyl group attached at the 3 position. This arrangement imparts specific electronic and steric effects that influence its chemical behavior. The compound's high chlorine content also contributes to its stability and resistance to degradation under various conditions.

In the pharmaceutical industry, 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have highlighted its role in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibitory activity against certain cancer cell lines, suggesting its potential as a lead compound for further drug development.

In the agricultural sector, 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine has been investigated for its use as a plant growth regulator and herbicide. Its ability to modulate plant hormone levels and inhibit weed growth makes it a valuable candidate for crop protection applications. A research paper published in Pesticide Biochemistry and Physiology in 2020 demonstrated that this compound effectively controlled several common weeds without causing significant harm to the target crops.

The synthesis of 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine typically involves multi-step processes that include the formation of the dichloropyridine core followed by the introduction of the dichlorophenyl substituent. Various synthetic routes have been developed to optimize yield and purity. One common method involves the reaction of 3-chloropyridine with dichlorobenzene in the presence of a suitable catalyst. Advances in green chemistry have also led to more environmentally friendly synthesis methods that minimize waste and reduce energy consumption.

The physical properties of 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. These properties can be influenced by factors such as temperature, pressure, and solvent type. For example, the compound is generally insoluble in water but shows good solubility in organic solvents like dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). This characteristic is important for its use in both laboratory research and industrial applications.

Safety considerations are paramount when handling 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure risks.

In conclusion, 2,4-Dichloro-3-(2,6-dichlorophenyl)pyridine (CAS No. 1361652-77-8) is a versatile compound with promising applications in pharmaceuticals and agriculture. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and uses, this compound is likely to play an increasingly important role in advancing various scientific fields.